Cas no 1806873-37-9 (3-Chloro-5-cyano-4-(difluoromethyl)-2-fluoropyridine)

• Product Name: 3-Chloro-5-cyano-4-(difluoromethyl)-2-fluoropyridine
• CAS No: 1806873-37-9
• MF: C₇H₂ClF₃N₂
• MW: 206.552390575409
• CID: 4864944
• Update Time: 2025-06-15

3-Chloro-5-cyano-4-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-cyano-4-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C7H2ClF3N2/c8-5-4(6(9)10)3(1-12)2-13-7(5)11/h2,6H
• InChI Key： BZZCJRKTPOSBAY-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C#N)=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-5-cyano-4-(difluoromethyl)-2-fluoropyridine

Introduction to 3-Chloro-5-cyano-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1806873-37-9)

3-Chloro-5-cyano-4-(difluoromethyl)-2-fluoropyridine, identified by the chemical identifier CAS No. 1806873-37-9, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The structural features of this molecule, including the presence of chloro, cyano, and difluoromethyl substituents, contribute to its unique chemical properties and potential applications.

The synthesis of 3-Chloro-5-cyano-4-(difluoromethyl)-2-fluoropyridine involves a series of well-established organic reactions that highlight the versatility of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms at specific positions in the pyridine ring enhances the metabolic stability and bioavailability of the compound, which are critical factors in drug design. Additionally, the electron-withdrawing nature of the cyano and chloro groups influences the reactivity and electronic properties of the molecule, making it a versatile intermediate for further functionalization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-Chloro-5-cyano-4-(difluoromethyl)-2-fluoropyridine with greater accuracy. Molecular docking studies have revealed that this compound interacts with several target proteins, suggesting potential applications in treating neurological disorders, infectious diseases, and cancer. The difluoromethyl group, in particular, has been shown to enhance binding affinity and selectivity, which are essential for developing effective drugs.

In the realm of drug discovery, 3-Chloro-5-cyano-4-(difluoromethyl)-2-fluoropyridine has been explored as a precursor for more complex molecules. Its structural framework allows for modifications that can fine-tune its pharmacological properties. For instance, replacing the chloro group with other functional groups can alter its solubility and pharmacokinetic behavior. Such modifications are crucial for optimizing drug candidates for clinical trials.

The agrochemical industry has also shown interest in this compound due to its potential as a lead molecule for developing novel pesticides. Fluorinated pyridines are known for their efficacy in crop protection agents, and 3-Chloro-5-cyano-4-(difluoromethyl)-2-fluoropyridine is no exception. Its ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms makes it an attractive candidate for sustainable agriculture.

One of the most exciting applications of 3-Chloro-5-cyano-4-(difluoromethyl)-2-fluoropyridine is in the development of antiviral agents. The structural motifs present in this molecule have been found to inhibit viral replication by interfering with key enzymes involved in viral metabolism. Ongoing research aims to identify derivatives of this compound that exhibit enhanced antiviral activity while minimizing side effects.

The synthesis and characterization of 3-Chloro-5-cyano-4-(difluoromethyl)-2-fluoropyridine have been refined through continuous improvements in synthetic methodologies. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production processes, reducing costs and environmental impact. These advancements are crucial for scaling up production and making this compound more accessible for industrial applications.

Future research directions for 3-Chloro-5-cyano-4-(difluoromethyl)-2-fluoropyridine include exploring its role in combination therapies. By pairing this compound with other bioactive molecules, researchers hope to develop synergistic treatments that are more effective than single-agent therapies. This approach is particularly relevant in oncology, where combination treatments have shown promising results in clinical trials.

The regulatory landscape for fluorinated compounds like 3-Chloro-5-cyano-4-(difluoromethyl)-2-fluoropyridine is continually evolving. Regulatory agencies require comprehensive data on the safety and efficacy of these compounds before they can be approved for commercial use. Manufacturers must adhere to stringent guidelines to ensure that their products meet quality standards and pose minimal risk to human health and the environment.

In conclusion, 3-Chloro-5-cyano-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1806873-37-9) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable scaffold for drug discovery, while its biological activities suggest numerous applications across various therapeutic areas. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in addressing global health challenges.